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Comparison of Interhalogen Compounds

The following table organizes the fundamental properties of major interhalogen compounds, providing a

clear overview for comparison [1] [2] [3].

Melting Boiling

Physical State . . Molecular Key Properties &
Compound Type Point Point .
(at 298K) Geometry Applications
(K) (K)
CIF [1] [2] AX Colorless gas 117 173 Linear Good fluorinating
agent [4].
BrF [1] [2] AX Pale brown gas ~240 ~293 Linear Unstable;

disproportionates to
Brz and BrFs [2].

IF [2] AX Detected - - Linear Highly unstable;
spectroscopically disproportionates to |2
and IFs [2].
BrCl [1] AX Gas (impure) dissoc. ~278 Linear -
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. Melting Boiling .
Physical State . . Molecular Key Properties &
Compound Type Point Point L
(at 298K) Geometry Applications
(K) (K)
ICI [1] [5] AX Red solid (a-form) 300 (o- ~373 Linear lodinates organic
/ Brown-red solid form) compounds; used as
(B-form) Wij's reagent to
determine iodine
value of fats/oils [4]
[5].

IBr [1] [2] AX Black solid 313 389 Linear -

CIFs3 [1] [2] AX3 Colorless gas 197 285 T-shaped Extremely reactive
fluorinating agent;
used in uranium
processing
(production of UFs)
and rocket fuels [4] [6]
[2].

BrFs [1][2] AXs Yellow-green 282 399 T-shaped Strong fluorinating

liquid agent; good non-
aqueous ionizing
solvent (self-ionizes:
2BrFs = [BrF2]* +
[Bria]7) [4] [2].
IFs [1] [5] AXs3 Yellow powder 245 - T-shaped Unstable [2].
(dec)
ICIs [1] [5] AXs Orange solid 337 - Planar Exists as a dimer in
(sub) dimer solid state [2].
(1=Cle)
CIFs [1] [2] AXs Colorless gas 170 260 Square Violent fluorinating
pyramidal agent [2].
BrFs [1][2] AXs Colorless liquid 212.5 314 Square Powerful fluorinating
pyramidal and oxidizing agent;
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Melting Boiling

Physical State . . Molecular Key Properties &
Compound Type Point Point L
(at 298K) Geometry Applications
(K) (K)
reacts explosively
with water [2] [3].
IFs [1] [2] AXs Colorless liquid 282.5 373 Square Fluorinating agent;
pyramidal self-ionizes (2IFs =
[IFa]* + [IFs]7) [4] [2].
IF7 [1] [2] AX7 Colorless gas 278 - Pentagonal  Strong fluorinating
(sub) bipyramidal  agent; used to form

polyhalides [4] [2].

Experimental Context and Protocols

The data in the table is supported by well-established experimental methods in inorganic chemistry.

Preparation Protocols

Most interhalogens are synthesized via direct combination of halogen elements under controlled conditions

[4] [3]. The specific product formed depends on the temperature, pressure, and stoichiometric ratios [1] [2].

e Example: Preparation of CIFs [2] [3]: Chlorine (Cl2) is reacted with an excess of fluorine (Fz) at
250°C in a nickel tube.

e Example: Preparation of lodine Trichloride (ICls3) [3]: Formed by the direct combination of iodine
(I2) and chlorine (Clz2) at low temperatures.

Higher interhalogens can also be prepared by the halogenation of lower interhalogens [3].

e Example: Preparation of CIFs [2] [3]: Chlorine trifluoride (CIFs) is reacted with fluorine gas (F2) at
high temperatures and pressures.

Key Reaction Methodologies
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The reactivity of interhalogens is often demonstrated through two characteristic reactions:

¢ Hydrolysis: Interhalogens react with water, yielding a halide ion from the smaller, more
electronegative halogen and an oxoanion from the larger, central halogen [4] [2] [3].
o General Protocol: The interhalogen compound is introduced to water, often in a controlled,
stoichiometric reaction.
o Example with ICI [3] [5]: ICL + H20 - HCl + HOI (Hypoiodous acid)
o Example with BrFs [3] [5]: BrFs + 3H20 - 5HF + HBrOs (Bromic acid). This reaction can
be explosive [2].
¢ Fluorination of Metals and Oxides: Fluorine-containing interhalogens are powerful fluorinating
agents used to convert metals or metal oxides to their fluorides [4] [5].
o General Protocol: The target material is exposed to the vapor or liquid of the interhalogen
compound, often with heating.
o Example with BrFs and Uranium Oxide [5]: 3U02 + 4BrFs - 3UFs4 + 2Br2 + 302
o Example with CIFs and Uranium Tetrafluoride [5]: UFs + ClFs - UFs + CLF (Thisisa
key step in uranium enrichment [5]).

Structural and Reactivity Relationships

The molecular geometry and reactivity of interhalogens are governed by VSEPR theory. The following

diagram illustrates the structural diversity and a key application of these compounds.

Central Halogen Atom (X) Molecular Structure Primary Application

L,

AXs Type AX7 Type
(e.g., BrFs, IFs)

AX Type AX3 Type

(e.g., ICI, BrF) (e.g., CIFs, BrFs) (e.g., IF7)

, , Pentagonal

Linear T-Shaped Square Pyramidal Bipyramidal
lodination Agent Non-aqueous Solvent Fluorinating Agent
(e.g., ICI) (e.g., BrFs) (e.g., ClIFs, BrFs)
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Interhalogen Compounds: Structure and Application Relationships This chart shows how the structure
of an interhalogen compound, determined by its type (AX, AXs3, etc.), relates to its common applications. For
instance, T-shaped AXs compounds like BrFs are versatile, serving as both powerful fluorinating agents and

non-aqueous solvents [4] [2].

Conclusion

In summary, interhalogen compounds are a diverse family of reactive molecules with distinct properties:

¢ Reactivity: They are typically more reactive than halogens (except F2) due to weaker A-X' bonds
compared to X-X bonds [4] [6] [3]. Their reactivity follows a general order: ClFs > BrFs > IF7 > CIF >
BrFs > IFs > BrF > IFs > IF [4] [5].

¢ Stability: Thermal stability often increases with the size of the central atom for a given type (e.g., IF >
BrF > CIF) [3].

¢ Handling Considerations: Most interhalogens are highly sensitive to moisture and require strict
inert conditions for synthesis and handling [7] [2]. Their high reactivity and propensity for violent
hydrolysis or oxidation necessitate careful risk assessment for any application.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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